4-({[(2,2,2-trichloro-1-{[(3,4-dimethoxyphenyl)acetyl]amino}ethyl)amino]carbonothioyl}amino)benzoic acid

• IUPAC Name: 4-[[2,2,2-trichloro-1-[[2-(3,4-dimethoxyphenyl)acetyl]amino]ethyl]carbamothioylamino]benzoic acid
• InChI: InChI=1S/C20H20Cl3N3O5S/c1-30-14-8-3-11(9-15(14)31-2)10-16(27)25-18(20(21,22)23)26-19(32)24-13-6-4-12(5-7-13)17(28)29/h3-9,18H,10H2,1-2H3,(H,25,27)(H,28,29)(H2,24,26,32)
• InChI Key: UPDLDZLBXBHRML-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC(C(Cl)(Cl)Cl)NC(=S)NC2=CC=C(C=C2)C(=O)O)OC
• Molecular Formula: C20H20Cl3N3O5S
• Molecular Weight: 520.8 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step chemical reactions. For example, Koca et al. (2014) synthesized a related compound through a series of reactions starting from specific precursors, characterized by spectroscopic methods including IR, Raman, NMR, and X-ray diffraction techniques. This detailed synthesis approach could be analogous to the synthesis of the compound , utilizing similar characterization techniques to confirm the structure and purity of the final product (Koca et al., 2014).

Molecular Structure Analysis

The molecular structure of complex compounds is often elucidated using X-ray crystallography, NMR, and other spectroscopic methods. For instance, Şahin et al. (2014) used X-ray diffraction techniques along with IR, 1H NMR, and 13C NMR spectroscopy to determine the molecular structure of related compounds, revealing detailed information about bond lengths, bond angles, and molecular conformation (Şahin et al., 2014).

Chemical Reactions and Properties

The reactivity of a compound is dictated by its functional groups and molecular structure. The study by Spoorthy et al. (2021) illustrates how specific functional groups in a molecule undergo chemical reactions to yield new compounds with potential biological activities. Such studies provide insights into the reactivity and possible transformations of the compound under investigation (Spoorthy et al., 2021).

Physical Properties Analysis

The physical properties of a compound, such as melting point, boiling point, solubility, and crystal structure, are crucial for understanding its behavior in different environments. Studies like the one conducted by Zhoujin et al. (2022) explore these aspects by synthesizing compounds and analyzing their crystal structures, which can provide valuable information about the physical characteristics of related compounds (Zhoujin et al., 2022).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity towards other chemicals, and stability, are essential for comprehending a compound's potential applications and interactions. Research by Ukrainets et al. (2017) on derivatives of similar complex molecules contributes to understanding these chemical properties by studying the synthesis, structure, and potential biological activities of these compounds (Ukrainets et al., 2017).

Scientific Research Applications

Synthesis and Characterization

A study on the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates involved reactions starting from compounds with dimethoxyphenyl components, similar to the queried chemical. These compounds underwent various reactions to form new series with potential anti-microbial activities. This illustrates the methodological approach to synthesizing and characterizing novel compounds with potential biological activities (Spoorthy et al., 2021).

Potential Biological Activities

Research involving the creation of structural analogs to explore biological activities, such as the synthesis of triazines with potential cardiogenetic activity, demonstrates the application of complex synthetic routes to access molecules with desired biological functions. This underscores the significance of synthetic chemistry in drug discovery and the exploration of biological pathways (Linder et al., 2018).

Molecular Interactions and Docking Studies

The investigation of molecular interactions and docking studies, as seen in the antimicrobial evaluation of newly synthesized analogues, provides a glimpse into how compounds can be designed to interact with biological targets. Such studies are crucial for understanding the mechanism of action at the molecular level and for the design of more effective therapeutic agents (Spoorthy et al., 2021).